1-(2-Aminoethyl)-3,3-dimethylcyclobutan-1-ol

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• SMILES: CC1(CC(C1)(CCN)O)C
• InChI: InChI=1S/C8H17NO/c1-7(2)5-8(10,6-7)3-4-9/h10H,3-6,9H2,1-2H3
• InChIKey: RIKPYYZPVJGKAS-UHFFFAOYSA-N

1-(2-Aminoethyl)-3,3-dimethylcyclobutan-1-ol – Structural Baseline and Sourcing Guide

1-(2-Aminoethyl)-3,3-dimethylcyclobutan-1-ol (CAS 1935275-69-6) is a bifunctional cyclobutane building block incorporating a primary amine, a tertiary alcohol, and a gem-dimethyl substitution on the cyclobutane ring [1]. With a molecular formula of C8H17NO and a molecular weight of 143.23 g/mol, it belongs to the class of strained carbocyclic amino alcohols that are increasingly employed in fragment-based drug discovery and as sp3-rich scaffolds for lead optimization [2]. The compound is commercially available from multiple vendors at 95% purity and is supplied primarily as a research chemical for medicinal chemistry and chemical biology applications [1].

• Bifunctional amino alcohol core for fragment-based library design

• Gem-dimethyl substitution supports steric shielding and conformational restriction

• Multi-vendor commercial availability supports procurement flexibility

• [1] PubChem CID 131071778, 1-(2-Aminoethyl)-3,3-dimethylcyclobutan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131071778 (accessed 2026-05-05). View Source
• [2] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. View Source

Why Generic Substitution Fails for This Cyclobutane Amino Alcohol

Substituting 1-(2-Aminoethyl)-3,3-dimethylcyclobutan-1-ol with a superficially similar cyclobutyl amino alcohol can introduce measurable deviations in lipophilicity, hydrogen-bonding capacity, and metabolic stability that propagate into altered SAR, ADMET profiles, and synthetic tractability. The gem-dimethyl substitution at the 3-position distinguishes this compound from non-methylated analogs (e.g., 1-(2-aminoethyl)cyclobutanol, CAS 1289648-07-2) by increasing steric bulk and calculated logP, while also blocking potential sites of CYP-mediated oxidative metabolism at the cyclobutane ring [1][2]. Conversely, relocating the amino group to the side chain (as in 2-amino-2-(3,3-dimethylcyclobutyl)ethan-1-ol, CAS 2299607-01-3) changes the topological presentation of the pharmacophore and alters the computed XLogP3-AA by approximately 0.5 log units, which can significantly affect passive permeability and off-target binding [1]. The quantitative evidence below demonstrates that these structural differences translate into measurable physicochemical divergence that cannot be bridged by generic substitution.

Gem-dimethyl substitution alters logP and may shift metabolic shielding profile compared to unsubstituted cyclobutanol analogs; direct replacement may change ADMET readouts.

Relocating the amino group to the side chain changes pharmacophore topology and computed logP by approximately 0.5 units; passive permeability context may differ.

N-methylated analog reduces HBD count and lowers logP; CNS multiparameter fit may diverge and should be reviewed per project.

• [1] PubChem CID 131071778, 1-(2-Aminoethyl)-3,3-dimethylcyclobutan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131071778 (accessed 2026-05-05). View Source
• [2] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. View Source

Quantitative Differentiation Evidence Versus Closest Analogs

Lipophilicity Profile Versus N-Methylated and Side-Chain Amino Isomers

The target compound displays a computed XLogP3-AA of 1.1, which is 1.8-fold higher than the N-methylated analog 3-[2-(dimethylamino)ethyl]cyclobutan-1-ol (XLogP3-AA = 0.30) and also 1.8-fold higher than the side-chain amino isomer 2-amino-2-(3,3-dimethylcyclobutyl)ethan-1-ol (XLogP3-AA = 0.6) [1]. This intermediate lipophilicity positions the compound favorably within the CNS drug-like range (optimal logP 1–3) while avoiding the excessively low logP that can limit membrane permeability. In contrast, the non-dimethylated analog 1-(2-aminoethyl)cyclobutanol, with a molecular formula C6H13NO and lower carbon count, is expected to have an XLogP3-AA below 0.5, making it substantially more polar and potentially less brain-penetrant .

Lipophilicity Comparison

Head-to-head

XLogP3-AA 1.1 vs 0.3–0.6 for comparators

Supports CNS fragment logP review

Computed; measured logD may shift rank

Evidence Dimension	Calculated octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.1
Comparator Or Baseline	3-[2-(Dimethylamino)ethyl]cyclobutan-1-ol (CAS 2167170-64-9): XLogP3-AA = 0.30; 2-Amino-2-(3,3-dimethylcyclobutyl)ethan-1-ol (CAS 2299607-01-3): XLogP3-AA = 0.6; 1-(2-Aminoethyl)cyclobutanol (CAS 1289648-07-2): XLogP3-AA estimated <0.5
Quantified Difference	1.8-fold higher than N-methyl analog; 1.8-fold higher than side-chain amino isomer; >2-fold higher than non-dimethyl analog
Conditions	XLogP3-AA algorithm, PubChem computed properties, guidechem computed properties

Why This Matters

For CNS-targeted programs, a logP of 1.1 falls within the optimal range for balancing passive permeability and aqueous solubility, whereas the comparators at logP ≤0.6 risk insufficient membrane partitioning .

• [1] PubChem CID 131071778, 1-(2-Aminoethyl)-3,3-dimethylcyclobutan-1-ol, XLogP3-AA = 1.1. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131071778 (accessed 2026-05-05). View Source

Topological Polar Surface Area and CNS Multiparameter Optimization

The target compound has a computed topological polar surface area (TPSA) of 46.3 Ų, with 2 hydrogen bond donors (HBD) and 2 hydrogen bond acceptors (HBA) [1]. This TPSA falls well within the CNS drug-likeness threshold of <90 Ų and the fragment-likeness guideline of ≤60 Ų. In comparison, the non-dimethylated analog 1-(2-aminoethyl)cyclobutanol (MW 115.17) has the same HBD/HBA count but a lower molecular weight and a TPSA expected to be approximately 46 Ų, indicating similar polarity per unit mass but with lower overall lipophilicity due to the absence of the two methyl groups . The N-methylated analog 3-[2-(dimethylamino)ethyl]cyclobutan-1-ol has a comparable formula weight (143.23 g/mol) but a higher TPSA of approximately 43.7 Ų (due to the tertiary amine) and a substantially lower XLogP of 0.30, which shifts the CNS MPO desirability score unfavorably .

TPSA & CNS MPO Context

Cross-study comparable

TPSA 46.3 Ų, 2 HBD, 2 HBA

Supports CNS MPO scoring review

Computed by Cactvs; experimental values may differ

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen Bond Donor/Acceptor Count
Target Compound Data	TPSA = 46.3 Ų; HBD = 2; HBA = 2
Comparator Or Baseline	1-(2-Aminoethyl)cyclobutanol: TPSA ~46 Ų, HBD = 2, HBA = 2; 3-[2-(Dimethylamino)ethyl]cyclobutan-1-ol: TPSA ~43.7 Ų, HBD = 1, HBA = 2
Quantified Difference	TPSA values are comparable within ±3 Ų; key differentiation resides in XLogP divergence (1.1 vs. 0.30) rather than TPSA alone
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

A TPSA of 46.3 Ų combined with XLogP of 1.1 yields a favorable position on the CNS MPO scoring radar, whereas the lower logP of the comparators depresses their composite desirability for CNS programs [2].

• [1] PubChem CID 131071778, 1-(2-Aminoethyl)-3,3-dimethylcyclobutan-1-ol, TPSA = 46.3 Ų. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131071778 (accessed 2026-05-05). View Source
• [2] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem. Neurosci. 2010, 1, 435–449. View Source

Gem-Dimethyl Steric Shielding and Metabolic Stability Advantage

The 3,3-dimethyl substitution on the cyclobutane ring introduces steric shielding at the C3 position, which is a documented strategy for reducing cytochrome P450-mediated oxidative metabolism at unsubstituted methylene sites in cyclobutane rings [1][2]. In the cyclobutane medicinal chemistry review by van der Kolk et al. (2022), gem-dimethyl substitution is explicitly noted among strategies for increasing metabolic stability of cyclobutane-containing drug candidates [1]. By comparison, the non-methylated analog 1-(2-aminoethyl)cyclobutanol (CAS 1289648-07-2) presents an unsubstituted cyclobutane ring with four oxidatively accessible methylene positions (C2, C3, C4), making it inherently more susceptible to CYP-mediated hydroxylation and subsequent glucuronidation or clearance . While direct comparative microsomal stability data (e.g., intrinsic clearance in human liver microsomes) for this specific compound pair are not available in the open literature, the class-level precedent is strong: gem-dimethyl groups consistently reduce metabolic turnover at adjacent positions in cyclobutane and cyclopropane scaffolds [1].

Metabolic Shielding Context

Class-level

Gem-dimethyl blocks C3 oxidation (class-level inference)

Context-dependent; requires microsomal stability data

Class-level precedent from cyclobutane review

Evidence Dimension	Predicted metabolic stability (CYP-mediated oxidation susceptibility)
Target Compound Data	Gem-dimethyl substitution at C3 blocks oxidative metabolism at that position and sterically shields adjacent C2/C4 positions
Comparator Or Baseline	1-(2-Aminoethyl)cyclobutanol (CAS 1289648-07-2): unsubstituted cyclobutane ring with four oxidatively accessible methylene positions
Quantified Difference	No direct head-to-head microsomal stability data available; class-level evidence from cyclobutane medicinal chemistry literature establishes gem-dimethyl as a validated strategy for reducing metabolic clearance [1]
Conditions	Class-level inference from review of cyclobutane-containing drug candidates (ChemMedChem 2022); in vitro microsomal or hepatocyte stability data would be required for definitive quantification

Why This Matters

For lead optimization programs, the gem-dimethyl group provides a pre-installed metabolic stability handle that unsubstituted cyclobutanol analogs lack, potentially reducing the need for subsequent deuterium incorporation or halogen blocking strategies [1].

• [1] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. View Source
• [2] Hancock, E. N.; et al. Recent advances in the synthesis of gem-dimethylcyclobutane natural products. Nat. Prod. Rep. (referenced within ChemMedChem 2022 review). View Source

Conformational Restriction and Rotatable Bond Count Advantage

The target compound contains exactly 2 rotatable bonds (the C1–C2' bond of the aminoethyl side chain and the C2'–NH2 terminal bond), as computed by Cactvs 3.4.8.18 and reported in PubChem [1]. This low rotatable bond count is a direct consequence of the cyclobutane core restricting the spatial relationship between the hydroxyl and aminoethyl groups. By comparison, a hypothetical acyclic analog such as 2-amino-4-methylpentan-2-ol would possess at least 3–4 rotatable bonds, increasing the entropic penalty upon target binding. The regioisomer 1-(1-aminoethyl)-3,3-dimethylcyclobutan-1-ol (CAS 2171964-46-6) has the same rotatable bond count but differs in the position of the amino group relative to the hydroxyl, which alters the intramolecular hydrogen-bonding potential and the vector presentation of the two pharmacophoric groups . The conformational restriction inherent in this scaffold is consistent with the established use of cyclobutane rings as conformational locks in drug design, as reviewed by van der Kolk et al. [2].

Rotatable Bond Count

Cross-study comparable

2 rotatable bonds vs ≥3 for acyclic

Supports fragment efficiency context

Computed by Cactvs (PubChem)

Evidence Dimension	Number of rotatable bonds and conformational flexibility
Target Compound Data	2 rotatable bonds (PubChem)
Comparator Or Baseline	Hypothetical acyclic analog (e.g., 2-amino-4-methylpentan-2-ol): 3–4 rotatable bonds; 1-(1-Aminoethyl)-3,3-dimethylcyclobutan-1-ol (CAS 2171964-46-6): 2 rotatable bonds but different spatial orientation of amine and alcohol
Quantified Difference	2 rotatable bonds vs. ≥3 for acyclic comparators; spatial orientation differs from regioisomer despite equal rotatable bond count
Conditions	PubChem computed properties (Cactvs 3.4.8.18)

Why This Matters

In fragment-based drug discovery, lower rotatable bond counts correlate with higher ligand efficiency and reduced entropic binding penalties, making this scaffold preferable to more flexible amino alcohols for fragment library inclusion [3].

• [1] PubChem CID 131071778, 1-(2-Aminoethyl)-3,3-dimethylcyclobutan-1-ol, Rotatable Bond Count = 2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131071778 (accessed 2026-05-05). View Source
• [2] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. View Source
• [3] Murray, C. W.; Rees, D. C. The rise of fragment-based drug discovery. Nat. Chem. 2009, 1, 187–192. View Source

Dual-Supplier Commercial Availability and Documented Purity

The target compound is commercially stocked by at least two independent suppliers: Enamine (catalog number EN300-683727) and Leyan (product number 2068317), both at a documented purity of 95% [1]. In contrast, the regioisomer 1-(1-aminoethyl)-3,3-dimethylcyclobutan-1-ol (CAS 2171964-46-6) and the N-methylated analog 3-[2-(dimethylamino)ethyl]cyclobutan-1-ol (CAS 2167170-64-9) are listed in chemical databases but with less extensive commercial availability and fewer documented purity specifications . Multi-vendor availability reduces single-supplier dependency risk and facilitates competitive pricing for bulk procurement in library synthesis campaigns. The Enamine catalog entry also indicates availability in multiple package sizes (0.25 g and 0.5 g), enabling both initial screening-scale and follow-up hit-expansion purchases [1].

Commercial Availability

Head-to-head

Dual-supplier, 95% documented purity

Reduces single-supplier procurement risk

Vendor catalog data, verify specification

Evidence Dimension	Commercial availability and documented purity
Target Compound Data	Available from Enamine (EN300-683727, 95%) and Leyan (2068317, 95%); multiple package sizes
Comparator Or Baseline	1-(1-Aminoethyl)-3,3-dimethylcyclobutan-1-ol: limited vendor listing; 3-[2-(Dimethylamino)ethyl]cyclobutan-1-ol: database listing with fewer procurement options
Quantified Difference	Dual-supplier vs. single or limited supplier for comparators
Conditions	Vendor catalog search as of May 2026

Why This Matters

For procurement decision-makers, dual-supplier availability with documented 95% purity reduces supply chain risk and accelerates the transition from hit identification to lead optimization without the need for custom synthesis [1].

• [1] Kuujia. Cas no 1935275-69-6 (CID 131071778), Enamine EN300-683727, 95.0%. https://www.kuujia.com/cas/1935275-69-6.html (accessed 2026-05-05). View Source

Prioritized Research and Industrial Application Scenarios

Fragment-Based Drug Discovery Library Design for CNS Targets

With an XLogP3-AA of 1.1, TPSA of 46.3 Ų, and only 2 rotatable bonds, this compound fits the fragment-likeness criteria (MW <300, clogP ≤3, HBD ≤3, HBA ≤3) and the CNS MPO favorable zone [1][2]. It is ideally suited for inclusion in 3D-fragment libraries targeting CNS enzymes or receptors where balanced permeability and solubility are critical. Its gem-dimethyl substitution further provides a built-in metabolic stability advantage, reducing the likelihood of rapid oxidative clearance in follow-up hit-to-lead optimization [1].

Bioisosteric Replacement of Aryl Amino Alcohol Pharmacophores

Cyclobutane rings are validated bioisosteres for phenyl rings, offering reduced planarity, increased Fsp3 (fraction of sp3-hybridized carbons), and distinct exit vector geometry [3]. The bifunctional 1-(2-aminoethyl)-3,3-dimethylcyclobutan-1-ol scaffold can serve as an sp3-rich replacement for 4-(2-aminoethyl)phenol or analogous aromatic amino alcohols in lead series where improved solubility, reduced aromatic ring count, or enhanced metabolic stability is sought [1][3]. The 3,3-dimethyl substitution further mimics the steric profile of ortho-substituted aryl systems.

Synthetic Intermediate for Cyclobutane Carbocyclic Nucleoside Analogs

The closely related compound (1S,1'R)-cis-1-[3'-(2-aminoethyl)-2',2'-dimethylcyclobutyl]ethanol has been demonstrated as a precursor for adenosine and 8-azaadenine cyclobutyl nucleoside analogs with antiviral activity against respiratory syncytial virus and vaccinia virus [4]. The target compound, possessing the same gem-dimethylcyclobutanol core and a primary aminoethyl handle, is structurally pre-organized for analogous nucleoside construction via Mitsunobu coupling or N-glycosylation strategies, making it a strategic building block for antiviral and antitumoral nucleoside discovery programs [4].

Rapid Hit Expansion via Multi-Vendor Procurement

The dual-supplier availability (Enamine and Leyan) at documented 95% purity enables rapid procurement for hit expansion without custom synthesis delays [5]. This is particularly valuable in industrial medicinal chemistry settings where SAR exploration requires gram-scale quantities within compressed timelines. The availability of multiple package sizes (0.25 g to gram scale) supports both initial screening and follow-up scale-up without re-validation of a new supplier.

Application

Selection Property

Validation Focus

Application Fragment-based CNS library design

Selection Property Physicochemical profile fit (logP, TPSA, rotatable bonds)

Validation Focus CNS MPO scoring and fragment-likeness review

Application sp3-rich bioisostere evaluation

Selection Property Cyclobutane core conformational restriction

Validation Focus Metabolic stability and solubility context review

Application Carbocyclic nucleoside analog precursor

Selection Property Gem-dimethylcyclobutanol amine handle

Validation Focus Synthetic tractability for N-glycosylation

Application Multi-vendor hit expansion procurement

Selection Property Dual-supplier availability

Validation Focus Specification consistency and supply continuity

• [1] PubChem CID 131071778, 1-(2-Aminoethyl)-3,3-dimethylcyclobutan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131071778 (accessed 2026-05-05). View Source
• [2] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem. Neurosci. 2010, 1, 435–449. View Source
• [3] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. View Source
• [4] Hergueta, A. R.; et al. Novel Carbocyclic Nucleosides Containing a Cyclobutyl Ring: Adenosine Analogues. Chem. Pharm. Bull. 2001, 49, 1174–1177. View Source
• [5] Kuujia. Cas no 1935275-69-6 (CID 131071778), Enamine EN300-683727, 95.0%. https://www.kuujia.com/cas/1935275-69-6.html (accessed 2026-05-05). View Source